Cas no 63372-86-1 (Metamizole Magnesium Salt)

Metamizole Magnesium Salt Properties

Names and Identifiers

• bis[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulphonato]magnesium
• ANALGIN magnesium
• METAMIZOLE MAGNESIUM
• Metamizole Magnesium Salt
• (T-4)-Bis[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulfonato]magnesium
• [(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulfonic Acid Magnesium Complex
• Magnalgin
• Magnesium Dipyrone
• magnesium bis({[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)methyl]amino}methanesulfonate)
• Q10266679
• SCHEMBL1476459
• magnesium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)methylamino]methanesulfonate
• 63372-86-1
• DTXSID60977067
• Magnesium dipyrone
• Metamizolemagnesiumsalt
• SWVHAJMRDNELNV-UHFFFAOYSA-L
• Metamizole magnesium salt
• Metamizol magnesium salt
• Bis[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulphonato]magnesium
• +Expand

• MDL： MFCD01747474
• InChIKey： NHMUJYOBLYTIKO-UHFFFAOYSA-L
• Inchi： InChI=1S/2C13H17N3O4S.Mg/c2*1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h2*4-8H,9H2,1-3H3,(H,18,19,20);/q;;+2/p-2
• SMILES： [Mg+2].O=S(CN(C1=C(C)N(C)N(C2C=CC=CC=2)C1=O)C)(=O)[O-].O=S(CN(C1=C(C)N(C)N(C2C=CC=CC=2)C1=O)C)(=O)[O-]

Computed Properties

• Exact Mass: 644.15700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 644.157
• Heavy Atom Count: 43
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 202A^2

Experimental Properties

• LogP: 3.00820
• PSA: 191.50000